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Compound of Interest

Compound Name: Sodium indoline-2-sulfonate

Cat. No.: B016591 Get Quote

Sodium indoline-2-sulfonate, also known as 2,3-Dihydro-1H-indole-2-sulfonic acid sodium

salt, is a crucial intermediate in organic synthesis, particularly valued for its role in the

regioselective functionalization of the indole nucleus.[1][2][3] While indole typically undergoes

electrophilic substitution at the 3-position, its conversion to sodium indoline-2-sulfonate
temporarily saturates the pyrrole ring. This transformation alters the directing effect of the

nitrogen atom, enabling electrophilic substitution to occur at the 5-position (para to the

nitrogen), a site that is otherwise difficult to functionalize directly.[4][5] Subsequent elimination

of the sulfonate group under basic conditions regenerates the aromatic indole ring, yielding 5-

substituted indoles.[4] This "Indole-Indoline-Indole" synthetic sequence provides a powerful and

strategic pathway to a variety of 5-substituted indoles, which are precursors to compounds of

significant clinical and physiological interest, such as analogs of Melatonin.[4] This guide offers

a detailed examination of the chemical properties, synthesis, and critical stability considerations

for this versatile compound.

Section 1: Core Chemical and Physical Properties
Sodium indoline-2-sulfonate is typically isolated as a white solid.[1][4] A key characteristic is

its tendency to crystallize as a monohydrate, a factor that profoundly influences its stability.[4]
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Property Value Source(s)

CAS Number 26807-68-1 [1][2][6][7]

Molecular Formula C₈H₈NNaO₃S [6][7]

Molecular Weight 221.21 g/mol [6][7]

Appearance White solid [1][4]

Melting Point Decomposes >320 °C [8]

Solubility Water soluble [1][3]

Synonyms

2,3-Dihydro-1H-indole-2-

sulfonic acid sodium salt, 2-

Indolinesulfonic acid sodium

salt

[3][6]

Section 2: Synthesis and Core Reactivity
The primary synthesis of sodium indoline-2-sulfonate involves the reaction of indole with

sodium bisulfite in an aqueous-alcoholic medium.[4][8][9] This reaction is a reversible

nucleophilic addition of the bisulfite ion to the 2,3-double bond of the indole ring.

Mechanism and Regioselectivity
The transformation from indole to indoline is the cornerstone of this compound's utility. By

converting the electron-rich pyrrole ring of indole into a saturated indoline structure, the

compound behaves chemically like a substituted aniline. In this state, the nitrogen atom acts as

an ortho-, para-director for electrophilic aromatic substitution. Due to steric hindrance at the

ortho-positions (4 and 6), electrophiles are directed almost exclusively to the 5-position (para),

enabling the synthesis of compounds like 5-bromoindole, 5-nitroindole, and 5-cyanoindole with

high regioselectivity.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b016591
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7725407.htm
https://cymitquimica.com/products/3D-FS27849/26807-68-1/sodium-indoline-2-sulfonate/
https://www.scbt.com/p/sodium-indoline-2-sulfonate-26807-68-1
https://cymitquimica.com/products/3D-FS27849/26807-68-1/sodium-indoline-2-sulfonate/
https://www.scbt.com/p/sodium-indoline-2-sulfonate-26807-68-1
https://cymitquimica.com/products/3D-FS27849/26807-68-1/sodium-indoline-2-sulfonate/
https://www.scbt.com/p/sodium-indoline-2-sulfonate-26807-68-1
https://www.benchchem.com/product/b016591
https://chemistry.mdma.ch/hiveboard/rhodium/indole-2-bisulfite.html
https://www.erowid.org/archive/rhodium/chemistry/5-br-indole.html
https://www.benchchem.com/product/b016591
https://theclinivex.com/sodium-indoline-2-sulfonate.html
https://theclinivex.com/sodium-indoline-2-sulfonate.html
https://cymitquimica.com/products/3D-FS27849/26807-68-1/sodium-indoline-2-sulfonate/
https://www.benchchem.com/product/b016591?utm_src=pdf-body
https://chemistry.mdma.ch/hiveboard/rhodium/indole-2-bisulfite.html
https://www.erowid.org/archive/rhodium/chemistry/5-br-indole.html
https://patents.google.com/patent/CN105646324A/en
https://chemistry.mdma.ch/hiveboard/rhodium/indole-2-bisulfite.html
https://www.tandfonline.com/doi/pdf/10.1080/00304948509355525
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indole + NaHSO₃

(aq. EtOH)

Sodium Indoline-2-sulfonate
(Alters Reactivity)

Addition Reaction

+ Electrophile (E⁺)

Sodium 5-E-Indoline-2-sulfonate
(Para-substitution)

Electrophilic Substitution
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5-Substituted Indole
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Caption: Synthetic pathway from Indole to 5-Substituted Indoles.

Detailed Synthesis Protocol: Sodium Indoline-2-
sulfonate Monohydrate
This protocol is adapted from established literature procedures which have demonstrated

consistently high yields.[4][8]

Reagent Preparation: Prepare a solution of sodium bisulfite (23.4 g) in water (80 mL).

Separately, prepare a solution of indole (11.7 g, 0.1 mole) in ethanol (25 mL).

Reaction Initiation: Slowly pour the indole solution into the stirred sodium bisulfite solution.

Reaction Conditions: Stir the resulting yellowish mixture at room temperature for

approximately 20 hours. The mixture will undergo several color changes, eventually forming

a thick, slightly green slurry.
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Isolation: Filter the slurry by suction.

Washing: Wash the collected solid sequentially with methanol (25 mL) and then twice with

diethyl ether (50 mL portions).

Drying: Air dry the product to yield a white solid. Yields are consistently reported to be in

excess of 97%.[4]

Section 3: Stability Profile
The stability of sodium indoline-2-sulfonate is a critical parameter for its storage and

handling. The compound is notably unstable under specific conditions, primarily due to the

reversibility of its formation reaction.[4]

Hydrolytic and Thermal Instability
Sodium indoline-2-sulfonate is unstable towards both heat and water, readily reverting to

indole.[4] The compound is typically isolated as a stable monohydrate, and the presence of this

crystal lattice water is sufficient to facilitate hydrolysis back to indole, especially upon gentle

heating.[4]

An NMR study demonstrated this instability vividly: a sample dissolved in DMSO-d₆ and held at

approximately 35°C showed significant reversion to indole after 16 hours. After 40 hours, the

spectrum was virtually identical to that of pure indole.[4] This inherent instability means the

compound should be used in subsequent synthetic steps relatively quickly after isolation and

stored under anhydrous conditions at low temperatures.

pH Stability
The sulfonic acid group is strongly acidic and can be considered completely dissociated into

the sulfonate anion and a proton across a wide pH range.[10] However, the stability of the

entire molecule is influenced by pH. Under strongly basic conditions, the sulfonate group is

eliminated to regenerate the indole ring, a reaction that is synthetically useful.[4][9] In strongly

acidic conditions, acid-catalyzed hydrolysis could also promote the reversion to indole,

although this is less documented than the base-mediated elimination.

Photostability
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Specific photostability data for sodium indoline-2-sulfonate is not extensively reported in the

literature. However, given its application in the synthesis of photosensitive compounds like

melatonin analogs, it is prudent to assume potential light sensitivity. Standardized photostability

testing is recommended for applications where light exposure is a concern.

Oxidative Stability
As a substituted aniline derivative, the indoline structure may be susceptible to air oxidation

over time, which can lead to coloration of the sample.[4] It is advisable to store the compound

under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.

Section 4: Experimental Protocols for Stability
Assessment
To ensure the integrity of sodium indoline-2-sulfonate for research and development, a

rigorous stability assessment is crucial. The following protocols provide a framework for such

an evaluation.

Sodium Indoline-2-Sulfonate Sample

Hydrolytic Stability
(Aqueous Solution, 35°C)

Thermal Stability
(TGA, N₂ atmosphere)

Photostability
(ICH Q1B Light Exposure)

Analysis (HPLC/NMR)
Monitor Indole Formation

Analysis (TGA Curve)
Determine Onset of Decomposition

Analysis (HPLC/UV-Vis)
Quantify Degradants

Click to download full resolution via product page

Caption: Workflow for a comprehensive stability assessment.

Protocol 1: Hydrolytic Stability Assessment by NMR
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Sample Preparation: Accurately weigh and dissolve a sample of sodium indoline-2-
sulfonate in a deuterated solvent containing a known amount of water (e.g., DMSO-d₆).

Initial Analysis: Acquire an initial ¹H NMR spectrum at time t=0 to confirm the identity and

purity of the starting material.

Incubation: Maintain the NMR tube at a constant, controlled temperature (e.g., 35°C),

mirroring conditions where instability was previously observed.[4]

Time-Course Monitoring: Acquire subsequent NMR spectra at regular intervals (e.g., 4, 8, 16,

24, 32, and 40 hours).

Data Analysis: Integrate the characteristic signals for both sodium indoline-2-sulfonate and

the emergent indole. Calculate the percentage of reversion to indole over time to determine

the rate of hydrolysis.

Protocol 2: Thermal Stability by Thermogravimetric
Analysis (TGA)

Sample Preparation: Place a small, accurately weighed amount of the dried compound (5-10

mg) into a TGA sample pan.

Instrument Setup: Use a thermogravimetric analyzer under a controlled nitrogen atmosphere

to prevent oxidation.

Heating Program: Heat the sample from ambient temperature to 600°C at a constant rate

(e.g., 10°C/min).[11]

Data Analysis: Analyze the resulting TGA curve (weight % vs. temperature). The onset

temperature of significant weight loss indicates the beginning of thermal decomposition. The

derivative of this curve (DTG) can identify the temperatures of maximum decomposition

rates.

Protocol 3: Photostability Testing (ICH Q1B
Confirmatory Study)
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Sample Preparation: Prepare multiple solid samples of sodium indoline-2-sulfonate.

Tightly wrap one set in aluminum foil to serve as dark controls.

Light Source: Use a light source that conforms to ICH Q1B guidelines, capable of producing

a specific output (e.g., cool white fluorescent and near-UV lamps).[12]

Exposure: Expose the samples to an overall illumination of not less than 1.2 million lux hours

and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[12]

Place the dark controls alongside the exposed samples to measure any thermally-induced

changes.

Analysis: After exposure, analyze both the light-exposed and dark control samples using a

validated stability-indicating HPLC method.

Evaluation: Compare the chromatograms to identify and quantify any degradants formed due

to light exposure. A significant change in purity or the appearance of degradation peaks

indicates photosensitivity.

Conclusion
Sodium indoline-2-sulfonate is a compound of significant synthetic utility, providing a reliable

method for accessing 5-substituted indoles. Its effectiveness, however, is intrinsically linked to

an understanding of its chemical properties and, most critically, its stability. The compound's

pronounced instability in the presence of water and heat—leading to a facile reversion to indole

—necessitates careful handling, anhydrous storage conditions, and prompt use after synthesis.

By adhering to the protocols and understanding the chemical principles outlined in this guide,

researchers and drug development professionals can effectively leverage this intermediate to

its full potential while ensuring the integrity and reproducibility of their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b016591?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b016591
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7725407.htm
https://theclinivex.com/sodium-indoline-2-sulfonate.html
https://chemistry.mdma.ch/hiveboard/rhodium/indole-2-bisulfite.html
https://chemistry.mdma.ch/hiveboard/rhodium/indole-2-bisulfite.html
https://www.tandfonline.com/doi/pdf/10.1080/00304948509355525
https://cymitquimica.com/products/3D-FS27849/26807-68-1/sodium-indoline-2-sulfonate/
https://www.scbt.com/p/sodium-indoline-2-sulfonate-26807-68-1
https://www.erowid.org/archive/rhodium/chemistry/5-br-indole.html
https://patents.google.com/patent/CN105646324A/en
https://patents.google.com/patent/CN105646324A/en
https://nvlpubs.nist.gov/nistpubs/jres/31/jresv31n6p291_A1b.pdf
https://www.mdpi.com/1420-3049/28/2/709
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://www.benchchem.com/product/b016591#sodium-indoline-2-sulfonate-chemical-properties-and-stability
https://www.benchchem.com/product/b016591#sodium-indoline-2-sulfonate-chemical-properties-and-stability
https://www.benchchem.com/product/b016591#sodium-indoline-2-sulfonate-chemical-properties-and-stability
https://www.benchchem.com/product/b016591#sodium-indoline-2-sulfonate-chemical-properties-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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